LACTOBIONIC ACID
CAS No.:
Cat. No.: VC0208452
Molecular Formula: C₁₂H₂₅NO₁₂
Molecular Weight: 375.33
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C₁₂H₂₅NO₁₂ |
|---|---|
| Molecular Weight | 375.33 |
Introduction
Chemical Structure and Properties
Lactobionic acid possesses a distinct chemical structure that contributes to its unique properties and applications. It is constituted of a polyhydroxy gluconic acid bonded to a galactose sugar molecule . This specific arrangement gives the compound its characteristic properties and functionality across various applications.
Physical and Chemical Properties
Lactobionic acid exhibits several notable physical and chemical properties that make it valuable for various applications:
| Property | Value/Description |
|---|---|
| Molecular Formula | C₁₂H₂₂O₁₂ |
| Molecular Weight | 358.296 g/mol |
| Monoisotopic Mass | 358.111 g/mol |
| Physical Appearance | White to off-white powder |
| Melting Point | 113-118°C |
| Boiling Point | Approximately 410.75°C |
| Solubility in Water | 10 g/100 mL |
| Density | Approximately 1.4662 |
| Other Solubility | Slightly soluble in anhydrous methanol and ethanol |
| Hygroscopic Nature | Good water retention potential |
The compound can be dehydrated to form a lactone and is known for its stability under various conditions . Its polyhydroxy structure contributes to its water-binding capabilities, making it particularly valuable in cosmetic and pharmaceutical formulations . The molecular structure of lactobionic acid allows it to function as a chelating agent, binding to metal ions, which explains its effectiveness in various industrial applications .
Natural Occurrence and Discovery
Lactobionic acid is naturally found in "Caspian Sea yogurt," a traditional fermented dairy product . This natural occurrence highlights the compound's connection to fermentation processes and its potential role in traditional food products. The discovery of lactobionic acid resulted from the convergence of several scientific disciplines, including food science, chemistry, and microbiology .
The identification of lactobionic acid in natural sources provided initial insights into its potential applications and benefits. Researchers have since expanded upon this knowledge through extensive studies exploring the compound's properties, production methods, and diverse applications . The natural presence of lactobionic acid in fermented dairy products suggests its safety for human consumption and has prompted further investigation into its potential health benefits .
Production Methods
Lactobionic acid can be produced through various methods, with biochemical approaches being preferred for food and pharmaceutical applications due to their safety profile. The production methodologies have evolved significantly over time, with recent advances focusing on improving efficiency, yield, and sustainability.
Microbial Production
Microbial production represents a significant approach for lactobionic acid synthesis. Various microorganisms have been employed for this purpose, each with different conversion rates and yields:
Research has shown that modifying the culture conditions, such as growth temperature and isopropyl-β-d-1-thiogalactopyranoside concentration, can significantly enhance lactobionic acid production in recombinant strains . The optimization of these conditions has led to remarkable improvements in production efficiency, with some microbial systems achieving complete conversion of lactose to lactobionic acid . Recent advancements have focused on developing continuous production systems that maintain high efficiency over extended periods .
Enzymatic Production
Enzymatic production offers another approach for lactobionic acid synthesis, utilizing specific enzymes to catalyze the conversion of lactose:
These enzymatic systems can be optimized through the incorporation of suitable redox mediators and regenerative enzymes, enabling the development of efficient continuous production systems . The oxidoreductase enzymes responsible for lactose conversion can be purified from the production system using advanced membrane technology, which enhances the purity and quality of the final product .
Applications
Lactobionic acid has found diverse applications across multiple industries due to its unique properties and multifunctional characteristics. Its versatility has positioned it as a valuable compound in food technology, pharmaceuticals, cosmetics, and chemical industries.
Food Industry
In the food industry, lactobionic acid serves multiple functions that enhance both the quality and nutritional value of food products:
Pharmaceutical Industry
Lactobionic acid has significant applications in pharmaceuticals, particularly in drug delivery systems and as an excipient:
The compound's unique chemical structure makes it particularly valuable for developing galactosylated scaffolds and nanoparticles, which have shown promise in targeted drug delivery applications . Recent advances in tissue engineering and nanomedicine have underlined the increased importance of lactobionic acid as a key biofunctionalization agent .
Cosmetic Industry
Lactobionic acid has gained popularity in the cosmetic industry, particularly in skincare formulations:
As a polyhydroxy acid (PHA), lactobionic acid offers gentler exfoliation compared to alpha hydroxy acids (AHAs) like glycolic acid, making it suitable for sensitive skin types . Its hygroscopic nature contributes to its excellent moisturizing properties, while its antioxidant capabilities help protect the skin from environmental damage .
Chemical Industry
In the chemical industry, lactobionic acid serves various functions:
| Application | Function/Benefit | Reference |
|---|---|---|
| Chelating agent | Binds to metal ions | |
| Emulsifying agent | Stabilizes emulsions | |
| Humectant | Retains moisture |
These properties make lactobionic acid a versatile ingredient in various chemical formulations, contributing to its growing industrial importance .
Properties and Benefits
Lactobionic acid exhibits numerous beneficial properties that contribute to its diverse applications and growing interest across various industries.
Antioxidant Properties
Lactobionic acid demonstrates significant antioxidant activity, which is valuable in food preservation, cosmetic formulations, and pharmaceutical applications . This property helps neutralize free radicals that cause oxidative stress and accelerate aging processes in various contexts . The antioxidant capabilities of lactobionic acid contribute to its protective effects in biological systems and extend the shelf life of products incorporating this compound .
Antimicrobial Properties
Research has identified antimicrobial activity as another beneficial property of lactobionic acid . This characteristic makes it potentially valuable in food preservation systems and pharmaceutical formulations aimed at controlling microbial growth. The antimicrobial effects complement its other properties, enhancing its utility in various applications requiring microbiological control .
Calcium Chelating Activity
Lactobionic acid exhibits calcium chelating activity, which contributes to its functionality in various applications . This property is particularly relevant in food processing, where calcium chelation can influence texture, stability, and other quality parameters. The chelating capacity extends beyond calcium to other metal ions, broadening the compound's utility in different industrial contexts .
Other Beneficial Properties
Beyond its primary properties, lactobionic acid offers additional benefits:
These diverse properties contribute to lactobionic acid's versatility and explain its growing adoption across multiple industries .
Research and Development
Research on lactobionic acid has expanded significantly in recent years, reflecting growing interest in its potential applications and properties. The academic community and industry research sectors have shown increasing attention to lactobionic acid as a food ingredient, pharmaceutical component, and cosmetic active .
Current Research Focus
Current research on lactobionic acid spans several areas:
Despite this growing interest, studies associated with food application and human intake remain limited in the literature compared to other research areas . This disparity is attributed partly to regulatory limitations and the need for more comprehensive safety assessments .
Research Challenges
Several challenges have been identified in lactobionic acid research:
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Limited studies on food applications and human intake
-
Regulatory prohibitions in some countries
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Need for more comprehensive safety evaluations
-
Optimization of production methods for commercial scale
-
Understanding mechanisms of action in biological systems
Addressing these challenges represents a priority for future research to expand the potential applications of lactobionic acid, particularly in the food industry .
Regulatory Status and Challenges
The regulatory status of lactobionic acid varies across different countries and applications, presenting challenges for its widespread adoption, particularly in the food industry.
Current Regulatory Status
The regulatory landscape for lactobionic acid exhibits significant variation:
The prohibitions on lactobionic acid in food applications, despite the approval of its salt form (calcium lactobionate), represent a significant barrier to its adoption in the food industry . The lack of consistent regulation across countries further complicates its use in global food products .
Regulatory Challenges
Several regulatory challenges have been identified:
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Inconsistent regulations across different countries
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Limited toxicological data for comprehensive safety assessment
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Disconnect between approval of salt form and restriction of acid form
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Need for standardized methods for quality control and analysis
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Balancing innovation with safety considerations
Addressing these regulatory challenges requires further studies on the safety of consumption to elucidate toxicological aspects and extend the technological possibilities for the food processing industry .
Future Prospects
The future of lactobionic acid research and applications appears promising, with several trends and opportunities emerging across different sectors.
Emerging Applications
Several promising applications are being explored:
These emerging applications highlight the versatility of lactobionic acid and its potential to contribute to innovations across multiple industries .
Research Priorities
Future research priorities for lactobionic acid include:
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Comprehensive safety studies to support regulatory approval in food applications
-
Development of more efficient and sustainable production methods
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Exploration of synergistic effects with other bioactive compounds
-
Investigation of structure-function relationships to optimize applications
-
Standardization of analytical methods for quality control
Addressing these priorities will help unlock the full potential of lactobionic acid across various applications and support its broader adoption in different industries .
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